N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide
• InChI: InChI=1S/C22H17N3O3/c1-14(26)23-17-8-10-18(11-9-17)24-22(27)16-7-12-20-19(13-16)21(28-25-20)15-5-3-2-4-6-15/h2-13H,1H3,(H,23,26)(H,24,27)
• InChI Key: XTVLKKGWDRIZBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC3=C(ON=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data or research on “N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide”, I can’t provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide” would depend on its molecular structure and the conditions under which it’s reacted. Without specific information, it’s challenging to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. Unfortunately, without specific data or research on “N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide”, I can’t provide a detailed analysis of its physical and chemical properties.

Scientific Research Applications

Anticancer Activity

NSC798271 has demonstrated promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell division, induces apoptosis (programmed cell death), and inhibits tumor growth. .

Anti-Inflammatory Properties

NSC798271 exhibits anti-inflammatory effects by modulating key pathways involved in inflammation. It suppresses pro-inflammatory cytokines and enzymes, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. .

Neuroprotection and Neurodegenerative Diseases

In the realm of neuroscience, NSC798271 has shown neuroprotective properties. It enhances neuronal survival, reduces oxidative stress, and promotes neurite outgrowth. .

Antiviral Activity

NSC798271 has been evaluated for its antiviral effects against RNA viruses, including influenza and hepatitis C. It disrupts viral replication by targeting essential viral proteins. .

Photophysical Applications

The benzoxazole moiety in NSC798271 contributes to its photophysical properties. It exhibits fluorescence and phosphorescence, making it useful in fluorescence-based assays, imaging, and sensor applications. .

Metal Ion Chelation

NSC798271 contains a carboxamide group that can coordinate with metal ions. This property has led to investigations into its metal-binding capabilities. .

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information on “N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide”, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on a specific compound would depend on its potential applications and current limitations. Without specific information or context, it’s challenging to provide detailed future directions for "N-(4-acetamidophenyl)-3-phenyl-2,1-benzoxazole-5-carboxamide".